Cas no 899214-50-7 (2-(2,3-dioxo-4-phenyl-1,2,3,4-tetrahydropyrazin-1-yl)-N-(4-ethylphenyl)acetamide)

• Product Name: 2-(2,3-dioxo-4-phenyl-1,2,3,4-tetrahydropyrazin-1-yl)-N-(4-ethylphenyl)acetamide
• CAS No: 899214-50-7
• MF: C₂₀H₁₉N₃O₃
• MW: 349.383164644241
• CID: 6089920
• PubChem ID: 7183397
• Update Time: 2025-06-18

2-(2,3-dioxo-4-phenyl-1,2,3,4-tetrahydropyrazin-1-yl)-N-(4-ethylphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(2,3-dioxo-4-phenyl-1,2,3,4-tetrahydropyrazin-1-yl)-N-(4-ethylphenyl)acetamide
• 2-(2,3-dioxo-4-phenylpyrazin-1-yl)-N-(4-ethylphenyl)acetamide
• 899214-50-7
• 2-(2,3-dioxo-4-phenyl-3,4-dihydropyrazin-1(2H)-yl)-N-(4-ethylphenyl)acetamide
• AKOS001912992
• F1603-0205

• Inchi： 1S/C20H19N3O3/c1-2-15-8-10-16(11-9-15)21-18(24)14-22-12-13-23(20(26)19(22)25)17-6-4-3-5-7-17/h3-13H,2,14H2,1H3,(H,21,24)
• InChI Key： XEQLHZYVAWXTPU-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(CC)C=C1)(=O)CN1C=CN(C2=CC=CC=C2)C(=O)C1=O

Computed Properties

• Exact Mass: 349.14264148g/mol
• Monoisotopic Mass: 349.14264148g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 561
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 69.7Ų

Additional information on 2-(2,3-dioxo-4-phenyl-1,2,3,4-tetrahydropyrazin-1-yl)-N-(4-ethylphenyl)acetamide

2-(2,3-dioxo-4-phenyl-1,2,3,4-tetrahydropyrazin-1-yl)-N-(4-ethylphenyl)acetamide (CAS No. 899214-50-7): An Overview of Its Structure, Properties, and Applications in Pharmaceutical Research

2-(2,3-dioxo-4-phenyl-1,2,3,4-tetrahydropyrazin-1-yl)-N-(4-ethylphenyl)acetamide (CAS No. 899214-50-7) is a synthetic compound that has garnered significant attention in the field of pharmaceutical research due to its unique chemical structure and potential therapeutic applications. This compound belongs to the class of pyrazine derivatives and is characterized by its complex molecular framework, which includes a pyrazine ring fused with a phenyl group and an acetamide moiety.

The molecular formula of 2-(2,3-dioxo-4-phenyl-1,2,3,4-tetrahydropyrazin-1-yl)-N-(4-ethylphenyl)acetamide is C₁₉H₁₉N₃O₃, and its molecular weight is approximately 337.37 g/mol. The compound exhibits a high degree of structural rigidity and stability, which contributes to its potential as a lead compound in drug discovery and development.

In recent years, the study of pyrazine derivatives has been a focal point in medicinal chemistry due to their diverse biological activities. 2-(2,3-dioxo-4-phenyl-1,2,3,4-tetrahydropyrazin-1-yl)-N-(4-ethylphenyl)acetamide has been investigated for its potential as an anti-inflammatory agent and for its ability to modulate various signaling pathways involved in inflammation and pain. Research has shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, making it a promising candidate for the treatment of inflammatory diseases.

Beyond its anti-inflammatory properties, 2-(2,3-dioxo-4-phenyl-1,2,3,4-tetrahydropyrazin-1-yl)-N-(4-ethylphenyl)acetamide has also been explored for its analgesic effects. Studies have demonstrated that this compound can reduce nociceptive responses in animal models of pain. The mechanism underlying its analgesic activity is thought to involve the modulation of nociceptive pathways in the central nervous system (CNS), particularly through interactions with opioid receptors.

The pharmacokinetic properties of 2-(2,3-dioxo-4-phenyl-1,2,3,4-tetrahydropyrazin-1-yl)-N-(4-ethylphenyl)acetamide have also been studied extensively. Preclinical data indicate that this compound has favorable absorption and distribution profiles when administered orally or intravenously. It exhibits good bioavailability and a reasonable half-life in vivo, which are important considerations for its potential use as a therapeutic agent.

In addition to its therapeutic potential, 2-(2,3-dioxo-4-phenyl-1,2,3,4-tetrahydropyrazin-1-yl)-N-(4-ethylphenyl)acetamide has been used as a tool compound in chemical biology research. Its unique structure allows it to serve as a scaffold for the development of novel bioactive molecules. For example, researchers have utilized this compound as a starting point for the synthesis of analogs with enhanced potency or selectivity for specific biological targets.

The safety profile of 2-(2,3-dioxo-4-phenyl-1,2,3,4-tetrahydropyrazin-1-yl)-N-(4-ethylphenyl)acetamide has been evaluated in preclinical studies. Toxicity assessments have shown that this compound is generally well-tolerated at therapeutic doses. However, as with any new chemical entity (NCE), further studies are required to fully characterize its safety and efficacy in human subjects.

In conclusion, 2-(2,3-dioxo-4-phenyl-1,2,3,4-tetrahydropyrazin-1-y)-N-(4-methylphenyl)acetamide (CAS No. 899214–50–7) represents an intriguing molecule with significant potential in pharmaceutical research. Its unique chemical structure and diverse biological activities make it a valuable candidate for further investigation and development as a therapeutic agent. Ongoing research efforts aim to elucidate its mechanisms of action and optimize its properties for clinical applications.